4-chloro-N-ethyl-2-fluorobenzamide

• IUPAC Name: 4-chloro-N-ethyl-2-fluorobenzamide
• InChI: InChI=1S/C9H9ClFNO/c1-2-12-9(13)7-4-3-6(10)5-8(7)11/h3-5H,2H2,1H3,(H,12,13)
• InChI Key: QKAULPQQORVCNM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)Cl)F
• Molecular Formula: C9H9ClFNO
• Molecular Weight: 201.62 g/mol

Description

4-chloro-N-ethyl-2-fluorobenzamide, also known as EF-24, is a synthetic compound that has been widely studied for its potential therapeutic applications. This molecule belongs to the class of chalcones, which are known for their diverse biological activities. EF-24 has been shown to exhibit potent anticancer, anti-inflammatory, and antioxidant properties, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 4-chloro-N-ethyl-2-fluorobenzamide is not fully understood, but several studies have suggested that it targets multiple signaling pathways involved in cancer and inflammation. This compound has been shown to inhibit the activation of NF-κB, a transcription factor that plays a critical role in regulating inflammation and cancer progression. This compound has also been found to activate the Nrf2 pathway, which is involved in the regulation of antioxidant defense mechanisms.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a variety of biochemical and physiological effects. In cancer cells, this compound has been found to induce apoptosis through the activation of caspases and the release of cytochrome c. This compound has also been shown to inhibit cell proliferation by inducing cell cycle arrest at the G2/M phase.
In animal models of inflammation, this compound has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β. This compound has also been shown to reduce oxidative stress by increasing the expression of antioxidant enzymes, such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

4-chloro-N-ethyl-2-fluorobenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. This compound has also been extensively studied in vitro and in vivo, providing a wealth of data on its biological activities.
However, there are also limitations to using this compound in lab experiments. This compound has been shown to exhibit poor solubility in aqueous solutions, which can limit its bioavailability. This compound also has a relatively short half-life in vivo, which can make it difficult to maintain effective concentrations in animal models.

Future Directions

There are several future directions for research on 4-chloro-N-ethyl-2-fluorobenzamide. One area of interest is the development of this compound analogs with improved solubility and bioavailability. Another area of interest is the investigation of the potential synergistic effects of this compound with other anticancer agents.
In addition, further studies are needed to elucidate the precise mechanism of action of this compound and its effects on various signaling pathways. This could lead to the identification of new targets for cancer and inflammation therapy.
Conclusion:
This compound is a synthetic compound with potent anticancer, anti-inflammatory, and antioxidant properties. It has been extensively studied for its potential therapeutic applications in various diseases. This compound exhibits multiple biochemical and physiological effects, and its mechanism of action involves the modulation of various signaling pathways. While there are limitations to using this compound in lab experiments, there are also several future directions for research on this promising compound.

Synthesis Methods

4-chloro-N-ethyl-2-fluorobenzamide can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the condensation of 4-chloroacetophenone with ethyl cyanoacetate to form the intermediate compound, followed by a Claisen-Schmidt condensation with 2-fluorobenzaldehyde. The final product is obtained after purification through column chromatography.

Scientific Research Applications

4-chloro-N-ethyl-2-fluorobenzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit potent anticancer activity against a wide range of cancer cell lines, including breast, lung, prostate, and pancreatic cancer cells. This compound has been found to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models.
In addition to its anticancer activity, this compound has also been shown to possess anti-inflammatory and antioxidant properties. It has been found to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in animal models of inflammation.